5,7-dimethyl-3-propanoyl-1H-imidazo[4,5-b]pyridin-2-one

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 5,7-dimethyl-3-propanoyl-1H-imidazo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C11H13N3O2/c1-4-8(15)14-10-9(13-11(14)16)6(2)5-7(3)12-10/h5H,4H2,1-3H3,(H,13,16)
• InChI Key: KOMFEFZCVSKRNN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C2=C(C(=CC(=N2)C)C)NC1=O

Description

5,7-dimethyl-3-propanoyl-1H-imidazo[4,5-b]pyridin-2-one is a heterocyclic compound that belongs to the imidazo[4,5-b]pyridine family This compound is characterized by its unique structure, which includes a fused imidazole and pyridine ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,7-dimethyl-3-propanoyl-1H-imidazo[4,5-b]pyridin-2-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyridine with a suitable diketone in the presence of an acid catalyst. The reaction proceeds through the formation of an intermediate, which then cyclizes to form the imidazo[4,5-b]pyridine core .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

5,7-dimethyl-3-propanoyl-1H-imidazo[4,5-b]pyridin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the methyl and propanoyl groups, using appropriate nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or halides in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted imidazo[4,5-b]pyridine derivatives.

Scientific Research Applications

5,7-dimethyl-3-propanoyl-1H-imidazo[4,5-b]pyridin-2-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory or antiviral agent.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 5,7-dimethyl-3-propanoyl-1H-imidazo[4,5-b]pyridin-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammation or cell proliferation, leading to its potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

2-Ethyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine: A nonpeptidic angiotensin II receptor antagonist.

5,7-dimethyl-1H-imidazo[4,5-b]pyridin-2-amine: Known for its antimicrobial properties.

Uniqueness

5,7-dimethyl-3-propanoyl-1H-imidazo[4,5-b]pyridin-2-one stands out due to its specific substitution pattern, which imparts unique chemical and biological properties